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Compound of Interest

Compound Name: 1,3-Bis(benzyloxy)propan-2-one
CAS No.: 77356-14-0
Cat. No.: B1610077

Get Quote

1,3-Dibenzyloxyacetone, also known as 1,3-bis(benzyloxy)propan-2-one, is the dibenzyl

ether derivative of 1,3-dihydroxyacetone. The benzyl groups serve as crucial protecting groups
for the hydroxyl functionalities, rendering the central ketone available for a variety of chemical
transformations. This protection is a common strategy in multi-step organic synthesis,
particularly in the construction of complex pharmaceutical agents.

The direct precursor to this compound is 1,3-dibenzyloxy-2-propanol, a commercially available
reagent. Understanding the precursor is fundamental to utilizing the target ketone.
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Property Value Source

Precursor Name 1,3-Dibenzyloxy-2-propanol

1,3-Bis(benzyloxy)-2-propanol,
Synonyms _ [11[2][3]
1,3-Di-O-benzylglycerol

CAS Number 6972-79-8 [11[41[5][6]
Molecular Formula C17H2003 [4107]
Molecular Weight 272.34 g/mol [11[7]
Appearance Colorless to light yellow liquid [2][3]
Boiling Point 226-227 °C at 3 mmHg [1][5]
Density 1.103 g/mL at 20 °C [1][5]
Refractive Index n20/D 1.549 [11[5]

Synthesis of 1,3-Dibenzyloxyacetone: The Oxidation
Pathway

The most direct and logical route to 1,3-dibenzyloxyacetone is the oxidation of its parent
alcohol, 1,3-dibenzyloxy-2-propanol. The choice of oxidant is critical to ensure a high-yield
conversion without affecting the acid-sensitive benzyl ether protecting groups. Mild oxidation
conditions are therefore paramount.

A study has reported the successful synthesis of 1,3-dihydroxyacetone derivatives from their
corresponding 1,3-diaroxy(alkoxy)-2-propanol precursors via oxidation with dimethyl sulfoxide
(DMSO), activated by phosphorus pentoxide.[8] Other standard, mild oxidation protocols such
as Swern or Dess-Martin oxidation are also highly applicable.
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Key Transformation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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